Cas no 110349-15-0 (1-iodo-2-pentylbenzene)

• Product name: 1-iodo-2-pentylbenzene
• CAS No: 110349-15-0
• MF: C₁₁H₁₅I
• MW: 274.1408
• CID: 1193133
• PubChem ID: 13594504

1-iodo-2-pentylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-iodo-2-pentylbenzene
• AGN-PC-00N7VV
• 2-iodophenylpentane
• Benzene, 1-iodo-2-pentyl-
• CTK0D4876
• 2-iodopentylbenzene
• ACMC-20md9v
• SureCN14302122
• AGN-PC-00N7VV; 2-iodophenylpentane; Benzene, 1-iodo-2-pentyl-; CTK0D4876; 2-iodopentylbenzene; ACMC-20md9v; SureCN14302122;
• DTXSID10544602
• 110349-15-0
• SCHEMBL14302122

• Inchi： InChI=1S/C11H15I/c1-2-3-4-7-10-8-5-6-9-11(10)12/h5-6,8-9H,2-4,7H2,1H3
• InChI Key： QDHAOXFNLHIDRX-UHFFFAOYSA-N
• SMILES： CCCCCC1=CC=CC=C1I

Computed Properties

• Exact Mass: 274.02145
• Monoisotopic Mass: 274.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 5

Experimental Properties

• PSA: 0